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Compound of Interest

Compound Name: Triacontyl acetate

Cat. No.: B1608528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triacontyl acetate, a saturated long-chain fatty acid ester, is recognized for its potent plant

growth-regulating properties. As the acetate ester of Triacontanol, it shares a similar

mechanism of action, influencing a cascade of physiological and biochemical processes that

can lead to enhanced growth, improved stress tolerance, and increased yield in various plant

species. Due to its lipophilic nature and insolubility in water, a proper formulation is critical for

its effective application as a foliar spray.[1] These application notes provide detailed protocols

for the formulation of Triacontyl acetate and methods for evaluating its efficacy.
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Table 1: Physicochemical Properties of Triacontyl Acetate
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Property Value

Molecular Formula C₃₂H₆₄O₂

Molecular Weight 480.85 g/mol

Appearance Colorless liquid or solid

Solubility
Soluble in organic solvents (e.g., ethanol,

chloroform, benzene); Insoluble in water[1]

Storage Temperature 2-8°C

Table 2: Recommended Concentration Ranges for Foliar Application of Triacontanol/Triacontyl
Acetate

Concentration
(ppm)

Concentration (µM) Concentration (M) Crop Examples

0.05 - 1.0 ~0.1 - 2.1 ~1x10⁻⁷ - 2.1x10⁻⁶

Corn, Rice, Tomato,

Cucumber, Mentha

arvensis

1.0 - 4.0 ~2.1 - 8.3 ~2.1x10⁻⁶ - 8.3x10⁻⁶
Turmeric, Papaver

somniferum

up to 20 ~41.6 ~4.16x10⁻⁵ Olive

Note: The optimal concentration can vary depending on the plant species, growth stage, and

environmental conditions. It is recommended to perform a dose-response study to determine

the most effective concentration for a specific application.

Experimental Protocols
Protocol 1: Preparation of Triacontyl Acetate Stock
Solution (1000 ppm)
Materials:

Triacontyl acetate (high purity)
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Ethanol (95% or absolute)

Non-ionic surfactant (e.g., Tween® 20, Tween® 80, or Polysorbate 20)

Distilled or deionized water

Glass beakers

Magnetic stirrer and stir bar

Volumetric flasks (100 mL and 1000 mL)

Pipettes

Analytical balance

Procedure:

Dissolution: Accurately weigh 100 mg of Triacontyl acetate and transfer it to a 100 mL glass

beaker. Add 50 mL of 95% ethanol.

Mixing: Place the beaker on a magnetic stirrer and stir until the Triacontyl acetate is

completely dissolved. Gentle warming (to no more than 40°C) can aid dissolution.

Surfactant Addition: Add 0.5 mL of a non-ionic surfactant (e.g., Tween® 20) to the solution

and continue to stir for 5-10 minutes to ensure thorough mixing.

Transfer: Quantitatively transfer the solution to a 100 mL volumetric flask.

Final Volume: Bring the volume up to 100 mL with 95% ethanol and mix well. This results in

a 1000 ppm (1 mg/mL) stock solution.

Storage: Store the stock solution in a tightly sealed glass bottle at 4°C, protected from light.

Protocol 2: Preparation of Working Foliar Spray Solution
(1 ppm)
Materials:
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Triacontyl acetate stock solution (1000 ppm)

Distilled or deionized water

Volumetric flask (1000 mL)

Graduated cylinder or pipette

Procedure:

Dilution: Pipette 1 mL of the 1000 ppm Triacontyl acetate stock solution into a 1000 mL

volumetric flask.

Final Volume: Add distilled or deionized water to the flask to make up the final volume to

1000 mL.

Mixing: Invert the flask several times to ensure the solution is thoroughly mixed. The

resulting solution will have a concentration of 1 ppm.

Application: The working solution is now ready for foliar application. It is recommended to

use the solution on the same day it is prepared.

Protocol 3: Evaluation of Foliar Spray Efficacy
Experimental Design:

Plant Material: Select healthy, uniform plants of the target species.

Treatments: Include a negative control (water spray with surfactant), a vehicle control

(ethanol and surfactant in water), and a range of Triacontyl acetate concentrations.

Replicates: Use a sufficient number of replicates for each treatment group to ensure

statistical significance (e.g., 5-10 plants per treatment).

Application: Apply the foliar spray to the point of runoff, ensuring complete coverage of the

foliage. Applications are typically made during the vegetative growth stage.

Data Collection and Analysis:
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Morphological Parameters: Measure plant height, number of leaves, leaf area, and fresh and

dry weight of shoots and roots at specified time points after treatment.

Physiological Parameters:

Chlorophyll Content: Measure the chlorophyll content using a SPAD meter or by solvent

extraction and spectrophotometry.

Photosynthetic Rate: Use an infrared gas analyzer (IRGA) to measure the net

photosynthetic rate, stomatal conductance, and transpiration rate.

Biochemical Parameters:

Enzyme Activities: Analyze the activity of key enzymes involved in photosynthesis (e.g.,

RuBisCO) and stress response (e.g., superoxide dismutase, catalase).

Yield Parameters: For crop species, measure relevant yield components such as fruit

number, fruit weight, seed number, and total yield at harvest.

Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA followed by a post-hoc test) to determine the significance of the observed effects.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the proposed signaling pathway of Triacontanol (as a proxy for

Triacontyl acetate) and the experimental workflow for formulation and efficacy testing.
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Caption: Proposed signaling pathway of Triacontanol in plants.

Start: Formulation & Efficacy Testing
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Caption: Experimental workflow for formulation and efficacy testing.

Concluding Remarks
The protocols and information provided herein offer a comprehensive guide for the formulation

and application of Triacontyl acetate as a foliar spray for plant growth regulation research.

Adherence to these guidelines, with appropriate modifications for specific experimental

contexts, will facilitate reproducible and reliable results. Further research into the precise

molecular targets and signaling components of the Triacontyl acetate pathway will continue to

enhance our understanding and application of this potent plant biostimulant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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